Cas no 1805185-07-2 (5-bromo-4-chloro-2-methyl-3-nitro-pyridine)

• Product Name: 5-bromo-4-chloro-2-methyl-3-nitro-pyridine
• CAS No: 1805185-07-2
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD28734394
• CID: 4900308
• PubChem ID: 130934866
• Update Time: 2026-02-27

5-bromo-4-chloro-2-methyl-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-methyl-3-nitropyridine
• 5-bromo-4-chloro-2-methyl-3-nitro-pyridine
• MFCD28734394
• 1805185-07-2
• D96602
• CS-0309554
• EN300-20830083
• PB41390
• PS-16213

• MDL： MFCD28734394
• Inchi： 1S/C6H4BrClN2O2/c1-3-6(10(11)12)5(8)4(7)2-9-3/h2H,1H3
• InChI Key： POVUIXREVCHABT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(=C1Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.91447g/mol
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-bromo-4-chloro-2-methyl-3-nitro-pyridine

Comprehensive Overview of 5-bromo-4-chloro-2-methyl-3-nitro-pyridine (CAS No. 1805185-07-2)

5-bromo-4-chloro-2-methyl-3-nitro-pyridine (CAS No. 1805185-07-2) is a halogenated and nitrated pyridine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of bromo, chloro, and nitro functional groups on the pyridine ring makes it a valuable building block for constructing complex heterocyclic compounds.

In recent years, the demand for halogenated pyridines has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 5-bromo-4-chloro-2-methyl-3-nitro-pyridine for its potential role in developing novel kinase inhibitors and antiviral agents. The compound's ability to undergo selective substitution reactions allows for the creation of diverse derivatives, which are often explored for their pharmacological properties.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. Scientists are actively investigating eco-friendly methods to produce 5-bromo-4-chloro-2-methyl-3-nitro-pyridine, such as catalytic halogenation and solvent-free reactions. These advancements align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity.

The compound's CAS No. 1805185-07-2 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Common queries include "synthesis of 5-bromo-4-chloro-2-methyl-3-nitro-pyridine" and "applications of halogenated pyridines." These searches highlight the growing interest in optimizing synthetic routes and expanding the utility of this compound in various fields.

From a structural perspective, the methyl group at the 2-position and the nitro group at the 3-position contribute to the compound's stability and reactivity. This combination enables 5-bromo-4-chloro-2-methyl-3-nitro-pyridine to participate in a wide range of chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. Such versatility makes it a preferred choice for synthetic chemists.

In the pharmaceutical sector, nitro-pyridine derivatives are often explored for their potential therapeutic effects. For instance, compounds like 5-bromo-4-chloro-2-methyl-3-nitro-pyridine are studied for their role in modulating enzyme activity or interfering with microbial growth. These investigations are part of broader efforts to address challenges such as antibiotic resistance and chronic diseases.

Another area of interest is the use of halogenated pyridines in material science. The electron-withdrawing properties of the bromo and chloro substituents can influence the electronic characteristics of polymers and small molecules, making them suitable for applications in organic electronics and photovoltaic devices. This interdisciplinary potential further underscores the importance of CAS No. 1805185-07-2 in modern research.

Quality control and analytical methods are critical when working with 5-bromo-4-chloro-2-methyl-3-nitro-pyridine. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure the compound's purity and identity. These protocols are essential for maintaining consistency in research and industrial applications.

In conclusion, 5-bromo-4-chloro-2-methyl-3-nitro-pyridine (CAS No. 1805185-07-2) represents a pivotal compound in contemporary chemistry. Its multifaceted applications, from drug development to advanced materials, make it a subject of ongoing exploration. As scientific advancements continue, the compound's role in addressing global challenges and enabling innovation is likely to expand further.